Urethane acrylate

• Synonyms: urethane acrylate
• Molecular Formula: C6H11NO4
• Molecular Weight: 161.16 g/mol
• SMILES: CCOC(=O)N.C=CC(=O)O
• InChI: InChI=1S/C3H7NO2.C3H4O2/c1-2-6-3(4)5;1-2-3(4)5/h2H2,1H3,(H2,4,5);2H,1H2,(H,4,5)
• InChIKey: UHESRSKEBRADOO-UHFFFAOYSA-N

Urethane acrylate is a class of UV/EB-curable oligomers formed by reacting an isocyanate with a hydroxyl-functional acrylate, yielding a polymer backbone containing both urethane and acrylate groups. This dual-segment architecture imparts a unique balance of mechanical properties, with hard segments providing strength and soft segments enabling flexibility.

Urethane Acrylate Procurement Guide: Technical Baseline for UV-Curable Oligomer Selection

Urethane acrylate is a class of UV/EB-curable oligomers formed by reacting an isocyanate with a hydroxyl-functional acrylate, yielding a polymer backbone containing both urethane and acrylate groups . This dual-segment architecture imparts a unique balance of mechanical properties, with hard segments providing strength and soft segments enabling flexibility . Commercially available in both aliphatic (UV-stable) and aromatic (cost-effective, higher rigidity) variants, urethane acrylates are foundational to formulations for coatings, adhesives, 3D printing resins, and inks [1][2].

1

UV/EB-curable oligomer base — supports coatings, adhesives, 3D printing resins, and inks.

2

Dual-segment architecture — hard/soft segment ratio allows wide hardness adjustability from elastomeric to rigid profiles.

3

Aliphatic or aromatic backbone — select aliphatic for outdoor UV stability, aromatic for cost-effective high rigidity.

• [1] Dillman, B. (2024). Formulating Urethane Acrylate Oligomers for Tough 3D-Printing Materials, Part 1. UV+EB Technology. View Source
• [2] Fuji Gosei. (2025). 10｜Comparison and Selection Guide of UV-Curable Resin Types. Fuji Gosei Column. View Source

Why Urethane Acrylate Cannot Be Replaced by Epoxy or Polyester Acrylates: A Quantitative Justification

In UV-curable formulations, substituting urethane acrylate with a lower-cost epoxy or polyester acrylate is a frequent but technically flawed procurement strategy. While epoxy acrylates offer high hardness and strength, their cured films are characteristically brittle, exhibiting elongation at break values of only 2-8% [1]. Polyester acrylates, though more flexible, suffer from poor hydrolytic stability due to their ester-rich backbone [2]. Urethane acrylates, in contrast, provide a quantifiable and tunable property window—from very hard (Shore D80) to extremely soft (Shore A40)—with elongation values extending up to 300% [3]. This exceptional tunability, derived from the ratio of hard to soft segments, is unattainable with epoxy or polyester analogs, making direct substitution without comprehensive reformulation and validation impossible for applications requiring specific toughness or flexibility thresholds [2].

Urethane acrylate

Epoxy acrylate substitution may introduce brittleness; its low elongation capacity limits dynamic applications.

Urethane acrylate

Polyester acrylate substitution risks poor hydrolytic stability due to the ester-rich backbone, reducing durability in humid environments.

Urethane acrylate

Generic acrylate blends lack the segment ratio tuning required for specific toughness-flexibility profiles; direct replacement without reformulation may not meet performance thresholds.

• [1] Fuji Gosei. (2025). 05｜Physical and Chemical Properties of UV-Curable Resins. Fuji Gosei Column. View Source
• [2] Dillman, B. (2024). Formulating Urethane Acrylate Oligomers for Tough 3D-Printing Materials, Part 1. UV+EB Technology. View Source
• [3] Fuji Gosei. (2025). 05｜Physical and Chemical Properties of UV-Curable Resins. Fuji Gosei Column. View Source

Urethane Acrylate Evidence Guide: Comparative Performance Data vs. Epoxy Acrylate

Urethane Acrylate Tensile Strength and Elongation Range vs. Epoxy Acrylate

Urethane acrylate-based UV-cured resins exhibit a significantly broader and more tunable mechanical performance window compared to epoxy acrylate systems. This is quantitatively demonstrated by their respective tensile strength and elongation at break values. Epoxy acrylate provides a narrow window of high strength but low elongation, rendering it brittle [1]. Urethane acrylate, in contrast, offers a wide spectrum from flexible to rigid, with elongation values up to 300% [1].

Tensile & Elongation

Cross-study comparable

Urethane acrylate: 10–50 MPa, elongation 5–300%
Epoxy acrylate: 40–90 MPa, elongation 2–8%

Enables flexibility-demanding applications over brittle epoxy systems.

Tunable property window can reduce need for multiple resin platforms.

Evidence Dimension	Tensile Strength and Elongation at Break
Target Compound Data	Tensile Strength: 10–50 MPa; Elongation: 5–300%
Comparator Or Baseline	Epoxy Acrylate: Tensile Strength: 40–90 MPa; Elongation: 2–8%
Quantified Difference	Urethane acrylate demonstrates up to a 37.5x higher elongation capacity (300% vs. 8%) and a tensile strength range that overlaps and extends lower than epoxy acrylate.
Conditions	UV-cured films, standard tensile testing per respective resin type specifications.

Why This Matters

This tunable property range enables a single urethane acrylate oligomer class to be formulated for both high-flexibility (e.g., bendable circuits) and high-strength (e.g., hard coatings) applications, reducing the need for multiple resin systems.

• [1] Fuji Gosei. (2025). 05｜Physical and Chemical Properties of UV-Curable Resins. Fuji Gosei Column. View Source

Aliphatic Urethane Acrylate UV Weathering Stability vs. Aromatic Systems

The isocyanate backbone structure—aliphatic versus aromatic—is the primary determinant of a urethane acrylate's outdoor durability. Aromatic urethane acrylates strongly absorb UV light, leading to rapid photodegradation and yellowing [1]. Direct comparative weathering studies on UV-cured films demonstrate that films based on acrylated aliphatic urethane oligomers exhibit significantly less photodegradation than those based on aromatic analogs [1].

UV Weathering Stability

Head-to-head

Aliphatic UA resists photodegradation and yellowing; aromatic UA shows significant UV-induced degradation.

Aliphatic selection is critical for outdoor durability and color retention.

Accelerated weathering tests confirm the performance difference.

Evidence Dimension	Resistance to Photodegradation under Weathering
Target Compound Data	Aliphatic urethane acrylate: Significantly lower photodegradation; suitable for outdoor use.
Comparator Or Baseline	Aromatic urethane acrylate: Exhibited worse photodegradation and strong tendency to yellow.
Quantified Difference	Qualitative difference in photostability, with aliphatic systems described as having 'high photochemical resistance' versus aromatic systems which 'degrade photochemically' [1].
Conditions	UV-cured films subjected to accelerated weathering tests, including UV exposure.

Why This Matters

For outdoor applications (e.g., automotive topcoats, architectural finishes), selection of aliphatic over aromatic urethane acrylate is critical to prevent premature coating failure, color shift, and loss of mechanical integrity due to UV-induced degradation.

• [1] Decker, C., & Zahouily, K. (2005). Influence of isocyanate type of acrylated urethane oligomer and of additives on weathering of UV-cured films. Polymer Degradation and Stability, 90(1), 113-121. View Source

Urethane Acrylate Hardness Adjustability vs. Epoxy and Acrylic Resins

The hardness of a cured UV resin dictates its suitability for applications from flexible gaskets to rigid housings. Comparative Shore hardness ranges reveal stark differences in the formulator's ability to adjust final properties. Urethane acrylate-based resins offer the widest adjustability, spanning from soft, rubber-like materials to hard, plastic-like ones [1]. Epoxy-based and acrylic-based resins, in contrast, are confined to narrower, harder ranges, limiting their utility in applications requiring flexibility [1].

Hardness Range

Cross-study comparable

Urethane acrylate: Shore A40 to Shore D80
Epoxy acrylate: Shore D70–90
Acrylic-based: Shore D40–90

Supports formulation flexibility from soft-touch coatings to hard protective overlays.

Unique entry into Shore A range enables elastomeric applications.

Evidence Dimension	Shore Hardness Range
Target Compound Data	Shore A40 to Shore D80
Comparator Or Baseline	Acrylic-based: Shore D40–90; Epoxy-based: Shore D70–90
Quantified Difference	Urethane acrylate uniquely extends into the Shore A (soft) range, providing a hardness window approximately 4x wider than epoxy acrylate (D20 vs. D5 range).
Conditions	Typical hardness ranges by resin type for UV-cured materials.

Why This Matters

Procurement of a single urethane acrylate oligomer line can service diverse product requirements (e.g., both soft-touch coatings and hard protective overlays) by adjusting formulation parameters, whereas epoxy acrylates are constrained to high-hardness, high-strength applications.

• [1] Fuji Gosei. (2025). 05｜Physical and Chemical Properties of UV-Curable Resins. Fuji Gosei Column. View Source

Urethane Acrylate Oligomer Elongation Tuning via Molecular Weight

Within the urethane acrylate class, mechanical properties can be precisely tuned by selecting oligomers with different molecular weights and functionalities, a level of control not readily available in epoxy acrylate systems. Data from a commercial oligomer series (Shin-Nakamura NK Oligo) illustrates this tunability. A lower molecular weight, difunctional oligomer (UA-4200, MW 1,000) yields a low elongation of 30%, while a higher molecular weight, difunctional analog (UA-W2A, MW 4,500) provides an elongation of 140% .

Elongation Tuning by MW

Data to verify

UA-W2A (MW 4,500): elongation 140%
UA-4200 (MW 1,000): elongation 30%

Molecular weight selection allows targeted elongation without sacrificing chemical resistance.

Supplier-reported data; independent validation recommended.

Evidence Dimension	Elongation at Break
Target Compound Data	UA-W2A (MW 4,500): Elongation 140%
Comparator Or Baseline	UA-4200 (MW 1,000): Elongation 30%
Quantified Difference	A 4.7x increase in elongation (from 30% to 140%) achieved by selecting a higher molecular weight oligomer.
Conditions	Cured under 1000-1500 mJ/cm2 UV, 2% Lucirin TPO photoinitiator, 3-10 µm film thickness.

Why This Matters

Formulators can achieve target flexibility specifications (e.g., for adhesives on flexible substrates) without blending in significant amounts of high-elongation monomers, thereby preserving other critical properties like chemical resistance and reducing formulation complexity.

Optimal Urethane Acrylate Application Scenarios Driven by Verified Performance Data

High-Flexibility 3D Printed Functional Parts

For additively manufactured parts requiring both strength and flexibility (e.g., living hinges, snap-fit enclosures), urethane acrylate-based resins are optimal. Unlike brittle epoxy acrylate formulations (elongation 2-8%), urethane acrylates can achieve elongations up to 300% while maintaining adequate tensile strength (10-50 MPa) [1]. This prevents part fracture during assembly or use. As noted by Dillman (2024), urethane acrylates are the preferred base for 3DP formulations targeting performance similar to polycarbonate or nylon due to their unique combination of moderate to high stiffness and impact tolerance [2].

Outdoor-Durable Automotive and Architectural Coatings

Coatings subjected to prolonged UV exposure require aliphatic urethane acrylates. Comparative weathering studies confirm that aromatic urethane acrylates undergo significantly worse photodegradation and yellowing than aliphatic variants, making the latter essential for clearcoats, white basecoats, and any application where color stability and gloss retention are critical [3]. The selection of aliphatic urethane acrylate is a non-negotiable specification for automotive OEM and refinish clearcoats demanding long-term exterior durability [3].

Flexible Electronics and Bendable Circuits

Coatings and encapsulants for flexible printed circuits (FPCs) and wearable electronics must withstand repeated bending without cracking. Urethane acrylate resins are specifically recommended for flexible circuit applications due to their superior flexibility and bend resistance compared to epoxy acrylates [4]. Their ability to be formulated to a soft Shore A hardness and high elongation ensures the cured film can conform to dynamic substrates without failure [5].

Application

Selection Property

Validation Focus

High-flexibility 3D printed parts

Tunable elongation and tensile strength

Fracture resistance under dynamic assembly loads

Outdoor-durable coatings

Aliphatic urethane backbone for UV resistance

Color stability and gloss retention after weathering

Flexible electronics encapsulation

High elongation and low Shore hardness formulation

Bending fatigue resistance on dynamic substrates

• [1] Fuji Gosei. (2025). 05｜Physical and Chemical Properties of UV-Curable Resins. Fuji Gosei Column. View Source
• [2] Dillman, B. (2024). Formulating Urethane Acrylate Oligomers for Tough 3D-Printing Materials, Part 1. UV+EB Technology. View Source
• [3] Decker, C., & Zahouily, K. (2005). Influence of isocyanate type of acrylated urethane oligomer and of additives on weathering of UV-cured films. Polymer Degradation and Stability, 90(1), 113-121. View Source
• [4] Fuji Gosei. (2025). 10｜Comparison and Selection Guide of UV-Curable Resin Types. Fuji Gosei Column. View Source
• [5] Fuji Gosei. (2025). 05｜Physical and Chemical Properties of UV-Curable Resins. Fuji Gosei Column. View Source